Cas no 1706476-34-7 (3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[(E)-2-(4-methylphenyl)ethenesulfonyl]piperidine)

• Product Name: 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[(E)-2-(4-methylphenyl)ethenesulfonyl]piperidine
• CAS No: 1706476-34-7
• MF: C₂₀H₂₅N₃O₃S
• MW: 387.4958
• CID: 5346632
• Update Time: 2025-07-09

3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[(E)-2-(4-methylphenyl)ethenesulfonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5-[[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperidin-3-yl]methyl]-1,2,4-oxadiazole
• (E)-3-cyclopropyl-5-((1-((4-methylstyryl)sulfonyl)piperidin-3-yl)methyl)-1,2,4-oxadiazole
• 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[(E)-2-(4-methylphenyl)ethenesulfonyl]piperidine

• Inchi： 1S/C20H25N3O3S/c1-15-4-6-16(7-5-15)10-12-27(24,25)23-11-2-3-17(14-23)13-19-21-20(22-26-19)18-8-9-18/h4-7,10,12,17-18H,2-3,8-9,11,13-14H2,1H3/b12-10+
• InChI Key： CJHVOXRRTQRNOG-ZRDIBKRKSA-N
• SMILES： S(/C(/[H])=C(\[H])/C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C2=NC(C3([H])C([H])([H])C3([H])[H])=NO2)C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 621
• XLogP3: 3.4
• Topological Polar Surface Area: 84.7

Additional information on 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[(E)-2-(4-methylphenyl)ethenesulfonyl]piperidine

3-[(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)methyl]-1-[(E)-2-(4-methylphenyl)ethenesulfonyl]piperidine: A Comprehensive Overview

The compound with CAS No. 1706476-34-7, named 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-[(E)-2-(4-methylphenyl)ethenesulfonyl]piperidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a piperidine ring system, a 1,2,4-oxadiazole heterocycle, and an ethenesulfonyl group. The presence of these functional groups and structural motifs makes this compound a promising candidate for various applications in drug discovery and advanced materials development.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, is known for its ability to participate in hydrogen bonding and π-interactions. This property enhances the molecule's bioavailability and binding affinity to target proteins. Additionally, the cyclopropyl group attached to the oxadiazole ring contributes to the molecule's stability and rigidity, which are crucial for maintaining its pharmacological activity.

The ethenesulfonyl group attached to the piperidine ring introduces a sulfonamide functionality, which is commonly associated with anti-inflammatory and analgesic effects. Recent research has demonstrated that this group can act as a proton shuttle, facilitating the transfer of protons across cellular membranes. This property makes the compound a potential candidate for use in drug delivery systems and as a component in bioelectronic devices.

One of the most intriguing aspects of this compound is its ability to undergo conformational changes under specific physiological conditions. The piperidine ring system can adopt multiple conformations, allowing the molecule to adapt to varying environments within the body. This flexibility enhances its ability to interact with target receptors and enzymes, making it a versatile tool in drug design.

Moreover, the compound's stereochemistry plays a critical role in its biological activity. The (E)-configuration of the ethenesulfonyl group ensures proper alignment of functional groups for optimal interaction with target molecules. This stereochemical specificity is essential for achieving selective biological effects and minimizing off-target interactions.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in various biological systems with unprecedented accuracy. Using molecular docking simulations and quantum mechanics calculations, scientists have identified potential binding sites on key enzymes and receptors. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutics targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique combination of functional groups makes it an ideal candidate for use in the development of advanced polymers and nanomaterials. For instance, the sulfonamide group can act as a cross-linking agent, enhancing the mechanical properties of polymer matrices. Meanwhile, the oxadiazole ring can serve as a building block for constructing lightweight yet robust materials with tailored electronic properties.

The synthesis of this compound involves a series of intricate chemical reactions requiring precise control over reaction conditions. Key steps include the formation of the oxadiazole ring via cyclization reactions and the subsequent attachment of functional groups through nucleophilic substitution or coupling reactions. The use of modern synthetic techniques such as microwave-assisted synthesis and continuous-flow chemistry has significantly improved the efficiency and scalability of this process.

Despite its immense potential, further research is needed to fully understand this compound's properties and optimize its applications. Ongoing studies are focused on elucidating its mechanism of action at molecular levels and assessing its safety profile for therapeutic use.